Cas no 42974-19-6 (1-benzofuran-2-carbohydrazide)

• Product Name: 1-benzofuran-2-carbohydrazide
• CAS No: 42974-19-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00456546
• CID: 1517592
• PubChem ID: 468646
• Update Time: 2025-06-28

1-benzofuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Benzofuran-2-carbohydrazide
• 2-benzo[b]-furan carboxylic acid hydrazide
• Benzofuran-2-carbonsaeure-hydrazid
• AR-1C9908
• AC1L6LY8
• 7-&lt
• 2-Thienyl&gt
• -benz&lt
• a&gt
• anthracen
• benzofuran-2-carbohydrazide
• 2-benzo[a]anthracen-7-yl-thiophene
• NCIOpen2_008067
• AC1Q7G7X
• 2-(tetraphene-7-yl)thiophene
• benzo[b]furan-2-carbohydrazide
• NSC64924
• benzofuran-2-carboxylic acid hydrazide
• CTK4I0282
• 2-benzofuroyl hydrazine
• benzofuran-2-carboxyhydrazide
• 2-(tetraphen-7-yl)thiophene
• 1-Benzofuran-2-carbohydrazide, 2-(Hydrazinocarbonyl)-1-benzofuran, 2-(Hydrazinocarbonyl)benzo[b]furan
• 2-(tetraphen-7-yl)th
• 7-< 2-Thienyl> -benz< a> anthracen
• 42974-19-6
• BBL018095
• AG-690/12765572
• PS-3129
• CHEMBL3091843
• DTXSID40332837
• SY192598
• STK116725
• CS-0218062
• AKOS000100152
• EN300-99981
• MFCD00456546
• SCHEMBL5592854
• Benzo[b]furan-2-carboxylic acid, hydrazide
• 5545-86-8
• SYUDUCVHYKSSNV-UHFFFAOYSA-N
• Z58982625
• 1-benzofuran-2-carbohydrazide

• MDL： MFCD00456546
• Inchi： 1S/C9H8N2O2/c10-11-9(12)8-5-6-3-1-2-4-7(6)13-8/h1-5H,10H2,(H,11,12)
• InChI Key： SYUDUCVHYKSSNV-UHFFFAOYSA-N
• SMILES： O1C(C(NN)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-benzofuran-2-carbohydrazide

1-Benzofuran-2-Carbohydrazide: A Comprehensive Overview

1-Benzofuran-2-carbohydrazide, identified by the CAS number 42974-19-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies have enabled researchers to explore its properties more thoroughly, shedding light on its versatile nature.

The structure of 1-benzofuran-2-carbohydrazide comprises a benzofuran ring fused with a hydrazide group. This combination imparts the compound with distinct chemical reactivity and biological activity. The benzofuran moiety is known for its aromatic stability and ability to participate in various chemical reactions, while the hydrazide group introduces nucleophilic properties, making it a valuable component in medicinal chemistry.

Recent studies have focused on the synthesis of 1-benzofuran-2-carbohydrazide through innovative routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for advanced applications. For instance, researchers have explored its role as a precursor in the development of bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents.

In terms of pharmacological applications, 1-benzofuran-2-carbohydrazide has shown promising results in preclinical models. Its ability to modulate key enzymes and receptors makes it a potential candidate for therapeutic interventions. Additionally, the compound has been investigated for its antioxidant properties, which could be leveraged in developing nutraceuticals and cosmeceuticals.

The versatility of 1-benzofuran-2-carbohydrazide extends beyond pharmacology into material science. Its structural features make it a candidate for use in polymer synthesis and as a building block for advanced materials. Recent research has highlighted its potential in creating stimuli-responsive materials, which could find applications in sensors and drug delivery systems.

In conclusion, 1-benzofuran-2-carbohydrazide, with its unique structure and diverse functional groups, continues to be a focal point in scientific research. As advancements in synthetic techniques and understanding of its biological activities progress, this compound holds immense promise across multiple disciplines. Its role as a versatile building block underscores its importance in both academic and industrial settings.